Cas no 496859-94-0 (2,2':6',2''-Terpyridine, 4'-(5-bromo-2-thienyl)-)
496859-94-0 structure
Product Name:2,2':6',2''-Terpyridine, 4'-(5-bromo-2-thienyl)-
CAS No:496859-94-0
MF:C19H12BrN3S
MW:394.28768157959
CID:1527230
PubChem ID:12117838
Update Time:2025-04-21
2,2':6',2''-Terpyridine, 4'-(5-bromo-2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,2':6',2''-Terpyridine, 4'-(5-bromo-2-thienyl)-
- 4-(5-bromothiophen-2-yl)-2,6-dipyridin-2-ylpyridine
- SCHEMBL1771878
- 4'-(5-bromo-2-thienyl)-2,2':6',2''-terpyridine
- J-400402
- DTXSID60477855
- 496859-94-0
-
- Inchi: 1S/C19H12BrN3S/c20-19-8-7-18(24-19)13-11-16(14-5-1-3-9-21-14)23-17(12-13)15-6-2-4-10-22-15/h1-12H
- InChI Key: PLOITYRMGFAVRB-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C2C=C(C3C=CC=CN=3)N=C(C3C=CC=CN=3)C=2)S1
Computed Properties
- Exact Mass: 392.99366
- Monoisotopic Mass: 392.99353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 66.9Ų
Experimental Properties
- PSA: 38.67
2,2':6',2''-Terpyridine, 4'-(5-bromo-2-thienyl)- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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